trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene
Overview
Description
Trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene, also known as JNJ-54781532, is a selective antagonist of the orexin-2 receptor. It is a chemical compound that has shown potential in treating sleep disorders, anxiety, and depression. In
Mechanism of Action
Trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene is a selective antagonist of the orexin-2 receptor. Orexin-2 receptors are found in the brain and play a role in regulating sleep, appetite, and mood. By blocking the orexin-2 receptor, trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene promotes sleep and reduces anxiety and depression-like behaviors.
Biochemical and Physiological Effects:
trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene has been shown to increase sleep time and reduce wakefulness in rats. It has also been shown to reduce anxiety-like behaviors in rats. In addition, trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene has been shown to have antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene in lab experiments include its selectivity for the orexin-2 receptor and its potential as a treatment for sleep disorders, anxiety, and depression. The limitations of using trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene in lab experiments include its limited availability and the need for further research to fully understand its effects.
Future Directions
For trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene include further research into its potential as a treatment for sleep disorders, anxiety, and depression. In addition, research into the long-term effects of trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene and its potential side effects is needed. Finally, research into the use of trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene in combination with other drugs for the treatment of sleep disorders, anxiety, and depression is needed.
Scientific Research Applications
Trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene has shown potential in treating sleep disorders, anxiety, and depression. Orexin-2 receptor antagonists have been shown to promote sleep and reduce anxiety and depression-like behaviors in animal models. trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene has also been shown to have anxiolytic effects in rats and has potential as a treatment for insomnia.
properties
IUPAC Name |
2,3-difluoro-1-methoxy-4-(4-propylcyclohexyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22F2O/c1-3-4-11-5-7-12(8-6-11)13-9-10-14(19-2)16(18)15(13)17/h9-12H,3-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMPPBANBBAQKPL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CCC(CC1)C2=C(C(=C(C=C2)OC)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22F2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40697418 |
Source
|
| Record name | 2,3-Difluoro-1-methoxy-4-(4-propylcyclohexyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40697418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-2,3-Difluoro-1-methoxy-4-(4-propyl-cyclohexyl)-benzene | |
CAS RN |
609779-51-3 |
Source
|
| Record name | 2,3-Difluoro-1-methoxy-4-(4-propylcyclohexyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40697418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile](/img/structure/B3192065.png)
![Methyl 2-[(2-methoxy-2-oxoethyl)amino]acetate](/img/structure/B3192104.png)
